Cas no 913074-13-2 (Propargyl α-D-Galactopyranoside)
Propargyl α-D-Galactopyranoside is a synthetic glycoside derivative featuring a propargyl group attached to the anomeric carbon of α-D-galactopyranose. This compound is particularly valuable in glycochemistry and bioconjugation applications due to its terminal alkyne functionality, which enables efficient click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its α-configuration and galactose scaffold make it suitable for studying glycosidase interactions, carbohydrate-based probes, and glycan labeling. The propargyl group enhances reactivity while maintaining stability under typical storage conditions. This derivative is commonly utilized in the development of glycoconjugates, enzyme substrates, and biomedical research tools, offering precise control in glycan modification and detection strategies.
913074-13-2 structure
Product Name:Propargyl α-D-Galactopyranoside
CAS No:913074-13-2
MF:C9H14O6
MW:218.203863620758
CID:996256
PubChem ID:71772233
Update Time:2025-06-07
Propargyl α-D-Galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Propargyl α-D-Galactopyranoside
- PROPARGYL A-D-GALACTOPYRANOSIDE
- Propargyl α-D-Galact
- 2-Propyn-1-yl
- 2-Propynyl
- A-D-Galactopyranoside
- Propargyl
- W-204053
- Propargyl ?-D-Galactopyranoside
- (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-prop-2-ynoxyoxane-3,4,5-triol
- Propargyl alpha-D-galactopyranoside, Min. 98%
- PROPARGYL ALPHA-D-GALACTOPYRANOSIDE
- 913074-13-2
- DB-231713
-
- Inchi: 1S/C9H14O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h1,5-13H,3-4H2/t5-,6+,7+,8-,9+/m1/s1
- InChI Key: DSKUDOWHGLWCBQ-NXRLNHOXSA-N
- SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OCC#C
Computed Properties
- Exact Mass: 218.07900
- Monoisotopic Mass: 218.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 99.4Ų
Experimental Properties
- PSA: 99.38000
- LogP: -2.56390
Propargyl α-D-Galactopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL4265-100mg |
Propargyl alpha-D-galactopyranoside |
913074-13-2 | 98% min | 100mg |
£279.00 | 2025-02-21 | |
| Apollo Scientific | BICL4265-250mg |
Propargyl alpha-D-galactopyranoside |
913074-13-2 | 98% min | 250mg |
£577.00 | 2025-02-21 | |
| Apollo Scientific | BICL4265-500mg |
Propargyl alpha-D-galactopyranoside |
913074-13-2 | 98% min | 500mg |
£1010.00 | 2025-02-21 | |
| TRC | P764500-25mg |
Propargyl α-D-Galactopyranoside |
913074-13-2 | 25mg |
$155.00 | 2023-05-17 | ||
| TRC | P764500-250mg |
Propargyl α-D-Galactopyranoside |
913074-13-2 | 250mg |
$ 800.00 | 2023-09-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532333-50mg |
(3R,4S,6S)-2-(hydroxymethyl)-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol |
913074-13-2 | 98% | 50mg |
¥1113.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532333-100mg |
(3R,4S,6S)-2-(hydroxymethyl)-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol |
913074-13-2 | 98% | 100mg |
¥1925.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532333-250mg |
(3R,4S,6S)-2-(hydroxymethyl)-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol |
913074-13-2 | 98% | 250mg |
¥3703.00 | 2024-04-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-212591-25 mg |
Propargyl α-D-Galactopyranoside, |
913074-13-2 | 25mg |
¥2,256.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212591-25mg |
Propargyl α-D-Galactopyranoside, |
913074-13-2 | 25mg |
¥2256.00 | 2023-09-05 |
Propargyl α-D-Galactopyranoside Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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